N-(3-chloro-4-fluorophenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-3-propoxy-1-propylpyrazole-4-carboxamide
• InChI: InChI=1S/C16H19ClFN3O2/c1-3-7-21-10-12(16(20-21)23-8-4-2)15(22)19-11-5-6-14(18)13(17)9-11/h5-6,9-10H,3-4,7-8H2,1-2H3,(H,19,22)
• InChI Key: WTOSUUDKTAUSCB-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C(=N1)OCCC)C(=O)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C16H19ClFN3O2
• Molecular Weight: 339.79 g/mol

Description

N-(3-chloro-4-fluorophenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide, also known as CPP-115, is a novel GABA aminotransferase (GABA-AT) inhibitor that has been studied for its potential therapeutic applications. GABA-AT is an enzyme that breaks down the neurotransmitter gamma-aminobutyric acid (GABA) in the brain, and inhibiting its activity can increase GABA levels, which has been implicated in the treatment of various neurological disorders.

Scientific Research Applications

Synthesis of Radiolabeled Compounds for Imaging Studies

A study demonstrated the feasibility of nucleophilic displacement in the synthesis of radiolabeled compounds, such as N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide, for positron emission tomography (PET) imaging of CB1 cannabinoid receptors in the brain. This method could potentially be applied to similar compounds like N-(3-chloro-4-fluorophenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide for specific receptor imaging and study in the central nervous system (Katoch-Rouse & Horti, 2003).

Development of Novel Bioactive Compounds

Research into pyrazole derivatives has led to the synthesis of compounds with diverse biological activities. For example, the synthesis and characterization of novel 1,5-diaryl pyrazoles have shown promising antibacterial and antifungal activities (Ragavan, Vijayakumar, & Kumari, 2010). Similar strategies could be applied to N-(3-chloro-4-fluorophenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide to explore its potential biological activities.

Synthesis and Anticancer Activity

Studies have shown the synthesis and cytotoxic evaluation of pyrazole-1-carboxamide analogues against cancer cell lines, indicating the potential of these compounds in cancer research. Analogues such as 3-(4-fluorophenyl)-4,5-dihydro-5-(3,4,5-trimethoxy/4-nitrophenyl)-N-(substituted-phenyl)pyrazole-1-carboxamides have been evaluated for cytotoxicity, showing promising activity against breast cancer cell lines (Ahsan et al., 2018). This suggests that N-(3-chloro-4-fluorophenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide could also be explored for its anticancer properties.

Anticonvulsant Activity

The synthesis and evaluation of pyrazole derivatives for anticonvulsant activity have been documented, with some compounds showing significant activity in seizure models. This highlights the potential of pyrazole derivatives, including N-(3-chloro-4-fluorophenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide, in the development of new anticonvulsant drugs (Ahsan, Khalilullah, Stables, & Govindasamy, 2013).